Cas no 219949-90-3 (Methyl 4-chloro-8-fluoroquinoline-2-carboxylate)

Methyl 4-chloro-8-fluoroquinoline-2-carboxylate structure

219949-90-3 structure

Product Name:Methyl 4-chloro-8-fluoroquinoline-2-carboxylate

CAS No:219949-90-3

MF:C₁₁H₇ClFNO₂

MW:239.630185365677

CID:1405607

PubChem ID:53419685

Update Time:2025-04-20

Methyl 4-chloro-8-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl4-chloro-8-fluoroquinoline-2-carboxylate
- 4-chloro-8-fluoro-3-methylquinoline-2-carboxylate
- G22886
- EN300-10397400
- CS-0336386
- METHYL 4-CHLORO-8-FLUOROQUINOLINE-2-CARBOXYLATE
- 219949-90-3
- SCHEMBL3281586
- AKOS012682570
- Methyl 4-chloro-8-fluoroquinoline-2-carboxylate
- Inchi： 1S/C11H7ClFNO2/c1-16-11(15)9-5-7(12)6-3-2-4-8(13)10(6)14-9/h2-5H,1H3
- InChI Key： IQOPIADCDCRFNV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OC)N=C2C(=CC=CC2=1)F

Computed Properties

Exact Mass: 239.01501
Monoisotopic Mass: 239.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2A^2
XLogP3: 3.1

Experimental Properties

Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
PSA: 39.19

Methyl 4-chloro-8-fluoroquinoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M205695-250mg	Methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3		250mg	$ 795.00	2022-06-04
TRC	M205695-500mg	Methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3		500mg	$ 1320.00	2022-06-04
Enamine	EN300-10397400-0.05g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	0.05g	$61.0	2023-10-28
Enamine	EN300-10397400-0.1g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	0.1g	$89.0	2023-10-28
Enamine	EN300-10397400-0.25g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	0.25g	$128.0	2023-10-28
Enamine	EN300-10397400-0.5g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	0.5g	$241.0	2023-10-28
Enamine	EN300-10397400-1.0g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	1g	$342.0	2023-05-25
Enamine	EN300-10397400-2.5g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	2.5g	$669.0	2023-10-28
Enamine	EN300-10397400-5.0g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	5g	$991.0	2023-05-25
Enamine	EN300-10397400-10.0g	methyl 4-chloro-8-fluoroquinoline-2-carboxylate	219949-90-3	95%	10g	$1471.0	2023-05-25

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